3-Methyl-1,2-benzisoxazole-d4

• IUPAC Name: 4,5,6,7-tetradeuterio-3-methyl-1,2-benzoxazole
• InChI: InChI=1S/C8H7NO/c1-6-7-4-2-3-5-8(7)10-9-6/h2-5H,1H3/i2D,3D,4D,5D
• InChI Key: GAUKCDPSYQUYQL-QFFDRWTDSA-N
• Canonical SMILES: CC1=NOC2=CC=CC=C12
• Isomeric SMILES: [2H]C1=C(C(=C2C(=C1[2H])C(=NO2)C)[2H])[2H]
• Molecular Formula: C8H7NO
• Molecular Weight: 137.17 g/mol

Description

3-Methyl-1,2-benzisoxazole-d4 is a stable isotope-labeled compound. It has a molecular formula of C8H3D4NO and a molecular weight of 137.17. It is used in various fields such as metabolic research, environmental studies, clinical diagnostics, and organic chemistry.

Molecular Structure Analysis

The molecular structure of 3-Methyl-1,2-benzisoxazole-d4 can be confirmed by IR, 1H/13C-NMR, and mass spectrometry. The presence of specific absorption bands in the IR spectrum and specific shifts in the NMR spectrum can provide information about the functional groups present in the molecule.

Chemical Reactions Analysis

The most broadly researched and reported synthesis of isoxazole derivatives, including 3-Methyl-1,2-benzisoxazole-d4, is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Physical And Chemical Properties Analysis

3-Methyl-1,2-benzisoxazole-d4 is soluble in Acetone, Chloroform, Dichloromethane, and Ethyl Acetate. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Mechanism of Action

While the specific mechanism of action of 3-Methyl-1,2-benzisoxazole-d4 is not mentioned in the search results, benzisoxazole derivatives are known to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, and more.

Safety and Hazards

While specific safety and hazard information for 3-Methyl-1,2-benzisoxazole-d4 was not found, general precautions include avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment, ensuring adequate ventilation, and storing in a well-ventilated place are also recommended.

Future Directions

Benzisoxazole derivatives, including 3-Methyl-1,2-benzisoxazole-d4, have gained a lot of importance in recent years due to their use in intermediates for the preparation of new biological materials. Given their wide spectrum of pharmacological activities, there is a need to develop robust synthetic methods for the generation of a diverse collection of heterocyclic molecules to accelerate the drug discovery program. The development of metal-free synthetic routes for the synthesis of isoxazoles is one such direction.